Ethanediamide, N,N'-bis(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-

• CAS No.: 63428-99-9
• Molecular Formula: C18H10N4O6
• Molecular Weight: 378.3 g/mol
• IUPAC Name: N,N'-bis(1,3-dioxoisoindol-2-yl)oxamide
• InChI: InChI=1S/C18H10N4O6/c23-13(19-21-15(25)9-5-1-2-6-10(9)16(21)26)14(24)20-22-17(27)11-7-3-4-8-12(11)18(22)28/h1-8H,(H,19,23)(H,20,24)
• InChI Key: ODSVHLRHFWECSB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)NC(=O)C(=O)NN3C(=O)C4=CC=CC=C4C3=O

Description

Ethanediamide, N,N'-bis(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)- is a useful research compound. Its molecular formula is C18H10N4O6 and its molecular weight is 378.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Two moles of phthalic anhydride (296 g.) and one mole of oxalic dihydrazide (118 g.) in 500 ml. dimethyl sulfoxide and 750 ml. toluene were heated at reflux until two moles of water were removed (about 2 hours). The mixture was cooled and filtered. After washing with benzene, the white product was dried to constant weight at 50° C giving an essentially quantitative yield of N,N'bis(phthalimido)oxamide #-# dimethyl sulfoxide 1:2 complex.

Synthesis routes and methods II

Procedure details

Two moles of phthalic anhydride (296g) and one mole of oxalic dihydrazide (118 g) in xylene (2.5 l) were heated at reflux until two moles of water were removed (about 24 hours). The product was filtered and dried at 50° C. N,N'-bis(phthalimido)-oxamide was obtained in 94-6 percent yield. The compound was a white solid melting at 295° C (dec.) and having the following elemental analysis by weight percent: